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Compound of Interest

2-(Methylsulfonamido)benzoic
Acid

Cat. No.: B063336

Compound Name:

An In-depth Technical Guide to 2-
(Methylsulfonamido)benzoic Acid

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential biological relevance of 2-(Methylsulfonamido)benzoic Acid, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2-(Methylsulfonamido)benzoic Acid is a chemical compound with the molecular formula
C8HINO4S.[1] Its key quantitative data are summarized in the table below for easy reference
and comparison.
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Property Value

Molecular Formula C8HINOA4S

Molecular Weight 215.23 g/mol [1]

CAS Number 162787-61-3

Canonical SMILES CS(=0)(=0O)NC1=CC=CC=C1C(=0)0O
Physical Description Solid (Predicted)

Melting Point 187-189 °C

Experimental Protocols

The synthesis of 2-(Methylsulfonamido)benzoic Acid can be achieved through the coupling
of anthranilic acid with methanesulfonyl chloride. The following protocol is a representative
method for the synthesis of 2-sulfonamidebenzamides.[2]

Synthesis of 2-(Methylsulfonamido)benzoic Acid
» Materials:

o Anthranilic acid

o Methanesulfonyl chloride

o Sodium bicarbonate (NaHCO3)

o Water (H20)

o Dichloromethane (CH2CI2)

o Triethylamine (Et3N)

o Propylphosphonic anhydride (T3P)

o Aniline (or other amine for derivatization)
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e Procedure:

o Sulfonamide Formation: Anthranilic acid is coupled with an appropriate sulfonyl chloride,
such as methanesulfonyl chloride, under basic aqueous conditions.[2] To a solution of
anthranilic acid in water, sodium bicarbonate is added, followed by the dropwise addition
of methanesulfonyl chloride at room temperature. The reaction is typically stirred for 12
hours.[2]

o Work-up and Isolation: Upon completion, the reaction mixture is acidified, and the resulting
precipitate, 2-(methylsulfonamido)benzoic acid, is collected by filtration, washed with
water, and dried.

o Amide Coupling (for derivatization): The synthesized 2-(methylsulfonamido)benzoic
acid can be further derivatized. For instance, it can be coupled with an aniline or another
amine using a coupling agent like T3P in a solvent such as dichloromethane with a base
like triethylamine.[2] The reaction is typically stirred at room temperature for 6 hours.[2]

Biological Activity and Signaling Pathway

Derivatives of 2-(Methylsulfonamido)benzoic acid have been investigated as allosteric
modulators of Mas-related G-protein coupled receptor X1 (MrgX1).[2] MrgX1 is a receptor
primarily expressed in nociceptive neurons of the dorsal root ganglia and is implicated in pain
pathways.[2] Positive allosteric modulators (PAMs) of MrgX1 are of interest as they can
enhance the activity of the receptor's endogenous ligand, potentially leading to analgesic
effects.[2]

The proposed signaling pathway involves the binding of the 2-(sulfonamido)benzamide
compound to an allosteric site on the MrgX1 receptor. This binding event is thought to induce a
conformational change in the receptor that enhances the binding or efficacy of the endogenous
agonist. Upon activation, the G-protein-coupled MrgX1 receptor initiates downstream signaling
cascades, which can modulate ion channel activity and neuronal excitability, ultimately
influencing pain perception.
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Caption: Proposed signaling pathway for a 2-(sulfonamido)benzamide as a positive allosteric
modulator of the MrgX1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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